Cas no 83088-28-2 (Gigantol)

Gigantol is a natural product, which can be isolated from Cymbidium giganteum Gigantol is an effective inhibitor of spontaneous contraction of ileum in guinea pigs

Gigantol structure

Product Name:Gigantol

CAS No:83088-28-2

Molecular Formula:C₁₆H₁₈O₄

Molecular Weight:274.311725139618

CID:2078708

PubChem ID:10221179

Gigantol Properties

Names and Identifiers

- 1-(3'-hydroxy-5'-methoxyphenyl)-2-(4''-hydroxy-5''-methoxyphenyl)ethane
- 3,4'-dihydroxy-3',5-d
- 3',4-dihydroxy-3,5'-dimethoxybibenzyl
- 3,4'-dihydroxy-5,5'-dimethoxydihydrostilbene
- 4-[2-(3-hydroxy-5-methoxyphenyl)ethyl]-2-methoxyphenol
- gigantol
- 4-[2-(3-Hydroxy-5-methoxyphenyl)ethyl]-2-methoxyphenol (ACI)
- 3′,4-Dihydroxy-3,5′-dimethoxybibenzyl
- 3′,4-Dihydroxy-5,5′-dimethoxybibenzyl
- 4′,5-Dihydroxy-3,3′-dimethoxybibenzyl
- NS00097428
- BDBM50346823
- NCGC00386002-01!4-[2-(3-hydroxy-5-methoxyphenyl)ethyl]-2-methoxyphenol
- HY-N10549
- CS-0610782
- 83088-28-2
- 4-(3-Hydroxy-5-methoxyphenethyl)-2-methoxyphenol
- CHEMBL219553
- DTXSID101287414
- E88569
- Phenol, 4-[2-(3-hydroxy-5-methoxyphenyl)ethyl]-2-methoxy-
- 3a(2),4-Dihydroxy-3,5a(2)-dimethoxybibenzyl
- +Expand
- InChIKey： BMSPEISBKGSBTR-UHFFFAOYSA-N
- Inchi： 1S/C16H18O4/c1-19-14-8-12(7-13(17)10-14)4-3-11-5-6-15(18)16(9-11)20-2/h5-10,17-18H,3-4H2,1-2H3
- SMILES： OC1C=C(CCC2C=C(OC)C(O)=CC=2)C=C(OC)C=1

Computed Properties

Exact Mass: 274.12050905g/mol
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 5
Monoisotopic Mass: 274.12050905g/mol
Heavy Atom Count: 20
Complexity: 284
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.7
Topological Polar Surface Area: 58.9Å²

Gigantol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P004XAC-5mg	Phenol, 4-[2-(3-hydroxy-5-methoxyphenyl)ethyl]-2-methoxy-	83088-28-2	99%	5mg	$324.00	2024-04-21
MedChemExpress	HY-N10549-5mg	Gigantol	83088-28-2	99.79%	5mg	￥2600	2024-04-17
TargetMol Chemicals	TN7033-1 mg	Gigantol(Dendrophenol)	83088-28-2	100%	1mg	￥ 896

Gigantol Synthesis

Synthetic Circuit 1

83088-27-1

83088-28-2

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol , Ethyl acetate ; 3 h, rt

Reference

Synthesis of gigantol

Wang, Zhan; et al, Jingxi Huagong Zhongjianti, 2012, 42(2), 33-35

Synthetic Circuit 2

83088-27-1

83088-28-2

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethyl acetate ; overnight, rt

Reference

Prevention of Marine Biofouling Using the Natural Allelopathic Compound Batatasin-III and Synthetic Analogues

Moodie, Lindon W. K.; et al, Journal of Natural Products, 2017, 80(7), 2001-2011

Synthetic Circuit 3

54922-80-4

2426-87-1

83088-28-2

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ; 3 h, rt
1.2 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethyl acetate ; 3 h, 60 psi, 30 °C

Reference

Synthesis, biological evaluation, and docking studies of gigantol analogs as calmodulin inhibitors

Reyes-Ramirez, Adelfo; et al, European Journal of Medicinal Chemistry, 2011, 46(7), 2699-2708

Synthetic Circuit 4

54922-80-4

2426-87-1

83088-28-2

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ; 0 °C; 0 °C → rt; 14 h, rt
1.2 Solvents: Water ; rt
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethyl acetate ; overnight, rt

Reference

Prevention of Marine Biofouling Using the Natural Allelopathic Compound Batatasin-III and Synthetic Analogues

Moodie, Lindon W. K.; et al, Journal of Natural Products, 2017, 80(7), 2001-2011

Synthetic Circuit 5

2813353-23-8

16722-51-3

79440-33-8

83088-28-2

Reaction Conditions

1.1 Reagents: Manganese Catalysts: Dibromo[1,2-di(methoxy-κO)ethane]nickel Solvents: Dimethylacetamide ; 16 h, 35 °C

Reference

Nickel-Catalysed Cross-Electrophile Coupling of Benzyl Bromides and Sulfonium Salts towards the Synthesis of Dihydrostilbenes

del Rio-Rodriguez, Roberto; et al, Chemistry - A European Journal, 2022, 28(54),

Synthetic Circuit 6

91925-81-4

16836-95-6

110-01-0

83088-28-2

Reaction Conditions

1.1 24 h, rt
2.1 Reagents: Manganese Catalysts: Dibromo[1,2-di(methoxy-κO)ethane]nickel Solvents: Dimethylacetamide ; 16 h, 35 °C

Reference

Nickel-Catalysed Cross-Electrophile Coupling of Benzyl Bromides and Sulfonium Salts towards the Synthesis of Dihydrostilbenes

del Rio-Rodriguez, Roberto; et al, Chemistry - A European Journal, 2022, 28(54),

Synthetic Circuit 7

58026-13-4

2426-87-1

83088-28-2

Reaction Conditions

1.1 Reagents: Triethyl phosphite ; 5 h, 140 °C; 140 °C → 120 °C
1.2 Reagents: Sodium methoxide Solvents: Dimethylformamide ; 120 °C; 30 min, 120 °C; overnight, rt
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol , Ethyl acetate ; 3 h, rt

Reference

Synthesis of gigantol

Wang, Zhan; et al, Jingxi Huagong Zhongjianti, 2012, 42(2), 33-35

Synthetic Circuit 8

121-33-5

100-44-7

83088-28-2

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Ethanol ; 2 h, 40 °C → reflux
2.1 Reagents: Triethyl phosphite ; 5 h, 140 °C; 140 °C → 120 °C
2.2 Reagents: Sodium methoxide Solvents: Dimethylformamide ; 120 °C; 30 min, 120 °C; overnight, rt
3.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol , Ethyl acetate ; 3 h, rt

Reference

Synthesis of gigantol

Wang, Zhan; et al, Jingxi Huagong Zhongjianti, 2012, 42(2), 33-35

Synthetic Circuit 9

30891-29-3

83088-28-2

Reaction Conditions

1.1 Reagents: Boron tribromide Solvents: Dichloromethane ; rt; 3 h, rt
2.1 24 h, rt
3.1 Reagents: Manganese Catalysts: Dibromo[1,2-di(methoxy-κO)ethane]nickel Solvents: Dimethylacetamide ; 16 h, 35 °C

Reference

Nickel-Catalysed Cross-Electrophile Coupling of Benzyl Bromides and Sulfonium Salts towards the Synthesis of Dihydrostilbenes

del Rio-Rodriguez, Roberto; et al, Chemistry - A European Journal, 2022, 28(54),

Synthetic Circuit 10

50637-28-0

83088-28-2

Reaction Conditions

1.1 Reagents: Phosphorus tribromide Solvents: Dichloromethane ; cooled
2.1 Reagents: Triethyl phosphite ; 5 h, 140 °C; 140 °C → 120 °C
2.2 Reagents: Sodium methoxide Solvents: Dimethylformamide ; 120 °C; 30 min, 120 °C; overnight, rt
3.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol , Ethyl acetate ; 3 h, rt

Reference

Synthesis of gigantol

Wang, Zhan; et al, Jingxi Huagong Zhongjianti, 2012, 42(2), 33-35

Synthetic Circuit 11

50637-26-8

83088-28-2

Reaction Conditions

1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ; cooled; 2 h, reflux
2.1 Reagents: Phosphorus tribromide Solvents: Dichloromethane ; cooled
3.1 Reagents: Triethyl phosphite ; 5 h, 140 °C; 140 °C → 120 °C
3.2 Reagents: Sodium methoxide Solvents: Dimethylformamide ; 120 °C; 30 min, 120 °C; overnight, rt
4.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol , Ethyl acetate ; 3 h, rt

Reference

Synthesis of gigantol

Wang, Zhan; et al, Jingxi Huagong Zhongjianti, 2012, 42(2), 33-35

Synthetic Circuit 12

54915-31-0

77-78-1

83088-28-2

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Acetone ; 2 h, rt → reflux
1.2 Reagents: Potassium carbonate Solvents: Water
2.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ; cooled; 2 h, reflux
3.1 Reagents: Phosphorus tribromide Solvents: Dichloromethane ; cooled
4.1 Reagents: Triethyl phosphite ; 5 h, 140 °C; 140 °C → 120 °C
4.2 Reagents: Sodium methoxide Solvents: Dimethylformamide ; 120 °C; 30 min, 120 °C; overnight, rt
5.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol , Ethyl acetate ; 3 h, rt

Reference

Synthesis of gigantol

Wang, Zhan; et al, Jingxi Huagong Zhongjianti, 2012, 42(2), 33-35

Synthetic Circuit 13

2150-44-9

100-44-7

83088-28-2

Reaction Conditions

1.1 Reagents: Sodium carbonate , Potassium carbonate Solvents: Ethanol ; 2 h, reflux
2.1 Reagents: Potassium carbonate Solvents: Acetone ; 2 h, rt → reflux
2.2 Reagents: Potassium carbonate Solvents: Water
3.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ; cooled; 2 h, reflux
4.1 Reagents: Phosphorus tribromide Solvents: Dichloromethane ; cooled
5.1 Reagents: Triethyl phosphite ; 5 h, 140 °C; 140 °C → 120 °C
5.2 Reagents: Sodium methoxide Solvents: Dimethylformamide ; 120 °C; 30 min, 120 °C; overnight, rt
6.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol , Ethyl acetate ; 3 h, rt

Reference

Synthesis of gigantol

Wang, Zhan; et al, Jingxi Huagong Zhongjianti, 2012, 42(2), 33-35